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Compound of Interest

Compound Name: Albendazole sulfone

Cat. No.: B1665691 Get Quote

Essential Safety and Handling Guide for
Albendazole Sulfone
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Albendazole Sulfone. The following procedures are designed to

ensure a safe laboratory environment and minimize exposure risk.

Hazard Summary
Albendazole Sulfone is classified with several health and environmental hazards. It is

suspected of damaging the unborn child (H361d) and may cause damage to organs through

prolonged or repeated exposure (H373).[1] It is also harmful if swallowed (H302), may cause

an allergic skin reaction (H317), and can cause skin and eye irritation.[2] Furthermore, it is very

toxic to aquatic life with long-lasting effects (H410).[1] Fine dust dispersed in the air can also

create a potential dust explosion hazard.[3][4]

Quantitative Data and Physical Properties
The following table summarizes key quantitative safety data and physical properties for

Albendazole Sulfone and its closely related precursor, Albendazole Sulfoxide.
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Property Value Source

Chemical Formula C₁₂H₁₅N₃O₄S

Molecular Weight 297.33 g/mol

Physical Form Solid [5]

CAS Number 75184-71-3 [1]

Acute Toxicity (Oral LD50, Rat) > 1,320 mg/kg [1]

Acute Toxicity (Oral LD50,

Mouse)
> 3,000 mg/kg [1]

Occupational Exposure Limit

(OEL)

TWA: 45 µg/m³ (for

Albendazole Sulfoxide, OEB 3)
[6][7]

Surface Wipe Limit
100 µ g/100 cm² (for

Albendazole Sulfoxide)
[6]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Albendazole Sulfone to

prevent exposure. The required equipment is detailed below.
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Protection Type Specification Source(s)

Respiratory

For tasks with potential for dust

or aerosol generation where

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is required. A full-

face particle respirator (Type

N100 US or P3 EU) is

recommended. A positive-

pressure, air-supplied

respirator should be used for

uncontrolled releases or when

exposure levels are unknown.

[3][6][8]

Hand

Chemical-resistant gloves are

required. Considering double

gloving is a recommended

practice to enhance protection.

Dispose of contaminated

gloves after use according to

proper procedures.

[3][6][7][8]

Eye/Face

Wear safety glasses with side

shields or chemical safety

goggles conforming to EU

standard EN166 or OSHA

regulations 29 CFR 1910.133.

If there is a risk of direct

contact with dusts or mists, a

face shield should be worn in

addition to goggles.

[3][5][6][7]

Body Wear a laboratory coat or work

uniform. For tasks with a

higher risk of exposure, use

additional protective garments

such as sleevelets, an apron,

[4][6][7]
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or a disposable suit to prevent

any skin contact.

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safety and regulatory

compliance.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all safety precautions have been read and understood.

[4][5] Obtain special instructions if necessary.[4]

Ventilation: Always handle Albendazole Sulfone in a well-ventilated area. Use local exhaust

ventilation or a chemical fume hood to minimize dust generation and accumulation.[2][7][8]

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Handling: Avoid breathing dust and prevent contact with skin, eyes, and clothing.[2][7] Do not

eat, drink, or smoke in the handling area.[4][7] Use appropriate grounding and bonding

procedures to prevent static discharge, which could ignite dust.[3][6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4][7] Use

proper degowning techniques to remove potentially contaminated clothing.[6] Contaminated

work clothing should not be allowed out of the workplace and must be decontaminated

before reuse.[4][7]

Storage Plan
Containment: Keep containers tightly closed and properly labeled.[5][8]

Location: Store in a dry, cool, and well-ventilated place.[5] The recommended storage

temperature is between 2-8°C.

Security: The storage area must be locked up and secured.[1][4][5]

Incompatibilities: Do not store with strong oxidizing agents.[5][7]
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Disposal Plan
Waste Collection: Collect waste material in suitable, closed, and labeled containers.[2][5]

Method: Incineration at an approved waste disposal plant is the recommended method for

both the chemical and its contaminated packaging.[4][9]

Environmental Protection: Avoid release to the environment.[1][3] Prevent product from

entering drains.[2][8] Collect spillage and dispose of it as hazardous waste.[6][7] All disposal

activities must comply with local, state, and federal regulations.

Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If symptoms occur or if breathing is difficult, seek

medical attention.[1][5]

In Case of Skin Contact: Immediately wash the affected area with plenty of water for at least

15 minutes.[5] If skin irritation or a rash occurs, get medical advice.[4] Remove and wash

contaminated clothing before reuse.[4]

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, also under the eyelids.[2][5] Remove contact lenses if present and easy to do.

Continue rinsing and consult a physician.[2]

If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[2][5] If symptoms persist, call a physician or poison control center.[1][4]

Spill Response Workflow
In the event of a spill, a structured and immediate response is crucial to contain the material

and protect personnel. The following diagram outlines the necessary steps.
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Albendazole Sulfone Spill Response Workflow

Spill Detected

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Risk)

Don Appropriate PPE
(N100 Respirator, Double Gloves,

Goggles, Protective Suit)

Contain the Spill
Prevent Entry into Drains

Clean Up Spill
(Use absorbent material for liquids,
or carefully sweep/vacuum solids)

Decontaminate the Area,
Tools, and PPE

Package and Label Waste
for Hazardous Disposal

Report the Incident
(Follow Institutional Protocol)
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Caption: Workflow for a safe and effective response to a laboratory spill of Albendazole
Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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